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Compound of Interest

Compound Name: Beta-Phenylmethamphetamine

Cat. No.: B12804741 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

Beta-phenylmethamphetamine is a structural isomer of methamphetamine and is classified

as a controlled substance.[1] Its handling and disposal are subject to stringent federal and state

regulations. This guide provides essential safety and logistical information for researchers,

scientists, and drug development professionals regarding the proper disposal of beta-
phenylmethamphetamine in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety, environmental protection, and regulatory compliance.

Core Principles of Controlled Substance Disposal
The U.S. Drug Enforcement Administration (DEA) mandates a "closed system" for the

distribution, handling, and disposal of controlled substances to prevent diversion.[2] Therefore,

researchers and laboratories registered with the DEA are accountable for the entire lifecycle of

these materials, from acquisition to disposal.[3]

The primary methods for the disposal of controlled substances from a research setting are:

Reverse Distributors: The most common and recommended method is to transfer the

unwanted or expired beta-phenylmethamphetamine to a DEA-registered "reverse

distributor."[4][5] These specialized companies are authorized to receive and manage the

disposal of controlled substances.[5]
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Complete Use: The preferred method of disposal is the complete utilization of the substance

in the course of research, leaving no residual material.[5]

On-site Destruction (Limited): While regulations provide for on-site destruction, the

requirements are extensive and typically not feasible for most research laboratories. This

guide will focus on the use of reverse distributors.

Quantitative Data for Beta-Phenylmethamphetamine
A comprehensive understanding of the chemical and physical properties of beta-
phenylmethamphetamine is essential for safe handling.

Property Value Source

Chemical Formula C16H19N [6][7]

Molar Mass 225.33 g/mol [6][7]

Appearance
Likely a solid, specific details

not widely published
N/A

Solubility

Data not readily available;

handle as potentially insoluble

in water

N/A

DEA Schedule
Schedule I or II (as a

methamphetamine isomer)
[1][8]

Procedural Guidance for Disposal via a Reverse
Distributor
The following steps outline the process for the proper disposal of beta-
phenylmethamphetamine through a licensed reverse distributor.

1. Pre-Disposal Procedures:

Segregation and Storage: Securely store the beta-phenylmethamphetamine designated for

disposal in a manner that is compliant with DEA regulations for controlled substances,
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typically in a locked cabinet or safe. The container must be clearly labeled as "For Disposal."

Accurate Record-Keeping: Maintain meticulous records of all controlled substances,

including amounts used and quantities designated for disposal.[3] These records are subject

to inspection by the DEA.[8]

2. Engaging a Reverse Distributor:

Identify and Contract: The DEA registrant (the Principal Investigator or license holder) must

identify and establish an account with a DEA-approved reverse distributor.[4] A list of

authorized reverse distributors can be obtained from the local DEA field office.[5]

Documentation: For Schedule I and II substances, a DEA Form 222 is required to document

the transfer to the reverse distributor.[3][5] For Schedule III-V substances, an invoice is

typically sufficient.[5]

3. Packaging and Transfer:

Follow Instructions: The reverse distributor will provide specific instructions for the packaging

and transportation of the beta-phenylmethamphetamine. Adhere to these instructions

precisely to ensure safety and compliance.

Maintain Records: The registrant must keep copies of all transfer records for a minimum of

two years, though some institutions may require a longer retention period.[3][5]

4. Handling of Empty Containers:

Empty containers that once held beta-phenylmethamphetamine must also be managed

carefully. The first rinse of the container should be collected and treated as hazardous waste.

[9] After thorough rinsing, the container can typically be disposed of as regular laboratory

glassware, but institutional policies may vary.[5][9]

Logical Workflow for Controlled Substance Disposal
The following diagram illustrates the decision-making process for the proper disposal of beta-
phenylmethamphetamine in a research setting.
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Beta-Phenylmethamphetamine Disposal Workflow

Initiation & Assessment

Execution via Reverse Distributor

Finalization

Identify Beta-Phenylmethamphetamine for Disposal

Consult Institutional EHS & DEA Regulations

Compliance Check

Update Controlled Substance Inventory Records

Documentation

Contact DEA-Registered Reverse Distributor

Complete DEA Form 222 or Invoice

Package Material per Reverse Distributor Instructions

Transfer Material to Reverse Distributor

Retain All Disposal Records (min. 2 years)

Disposal Process Complete

Click to download full resolution via product page

Caption: Decision workflow for the compliant disposal of beta-phenylmethamphetamine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12804741?utm_src=pdf-body-img
https://www.benchchem.com/product/b12804741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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